Cas no 227-56-5 (Anthra2,1-bthiophene)

• Product Name: Anthra2,1-bthiophene
• CAS No: 227-56-5
• MF: C₁₆H₁₀S
• MW: 234.315602779388
• CID: 265432
• PubChem ID: 9187
• Update Time: 2025-07-31

Anthra2,1-bthiophene Chemical and Physical Properties

Names and Identifiers

• Anthra[2,1-b]thiophene(8CI,9CI)
• naphtho[2,3-e][1]benzothiole
• ANTHRA(2,1-b)THIOPHENE
• SCHEMBL10696192
• anthrathiophene
• 227-56-5
• DTXSID00177226
• BRN 4675707
• PAYSBLPSJQBEJR-UHFFFAOYSA-N
• Anthra2,1-bthiophene

• Inchi： 1S/C16H10S/c1-2-4-12-10-15-13(9-11(12)3-1)5-6-16-14(15)7-8-17-16/h1-10H
• InChI Key： PAYSBLPSJQBEJR-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC1C=C3C=CC=CC3=CC=12

Computed Properties

• Exact Mass: 234.0504
• Monoisotopic Mass: 234.050321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 5.4

Experimental Properties

• Density: 1.292
• Boiling Point: 440.7°Cat760mmHg
• Flash Point: 166.1°C
• Refractive Index: 1.809
• PSA: 0